Cas no 16779-08-1 (Phenol, 2-[(2-benzothiazolylimino)methyl]-)

• Product name: Phenol, 2-[(2-benzothiazolylimino)methyl]-
• CAS No: 16779-08-1
• MF: C₁₄H₁₀N₂OS
• MW: 254.307001590729
• CID: 1348835
• PubChem ID: 429533

Phenol, 2-[(2-benzothiazolylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(2-benzothiazolylimino)methyl]-
• 6-[(1,3-benzothiazol-2-ylamino)methylidene]cyclohexa-2,4-dien-1-one
• 2-(benzothiazol-2-yliminomethyl)-phenol
• 16779-08-1
• DTXSID80425237
• Oprea1_457136

• Inchi： InChI=1S/C14H10N2OS/c17-12-7-3-1-5-10(12)9-15-14-16-11-6-2-4-8-13(11)18-14/h1-9,17H
• InChI Key： QHXJLHSKVDZVOA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C=NC2=NC3=CC=CC=C3S2)O

Computed Properties

• Exact Mass: 254.05138412g/mol
• Monoisotopic Mass: 254.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 73.7Ų